![molecular formula C8H7N3O B103404 6-Amino-3H-quinazolin-4-one CAS No. 17329-31-6](/img/structure/B103404.png)
6-Amino-3H-quinazolin-4-one
Overview
Description
6-Amino-3H-quinazolin-4-one is a chemical compound with the CAS Number: 17329-31-6 . It has a molecular weight of 161.16 . This compound is used for research and development purposes .
Synthesis Analysis
The synthesis of 6-amino-3H-quinazolin-4-ones involves a three-step process . Initially, the condensation of 3H-quinazolin-4-one is carried out in the presence of anthranilic acid and formamide in a 1:3 ratio . Then, the hydrogen atom in state 6 of the resulting 3H-quinazolin-4-one is replaced by a nitro group using a nitriding compound, and 6-nitro-3H-quinazolin-4-one reduction is performed using SnCl2·2H2O as a reducing agent . Acylation reactions are accomplished on the synthesized 6-amino-3H-quinazolin-4-one .
Molecular Structure Analysis
The molecular structure of 6-Amino-3H-quinazolin-4-one is represented by the Inchi Code: 1S/C8H7N3O/c9-5-1-2-7-6(3-5)8(12)11-4-10-7/h1-4H,9H2,(H,10,11,12) .
Chemical Reactions Analysis
The 6-amino-3H-quinazolin-4-one nucleophilic central amino group attacks the partially positively charged carbon atom in acetic acid and propionic acid, resulting in an acylation reaction of 6-amino-3H-quinazoline .
Physical And Chemical Properties Analysis
The compound 6-Amino-3H-quinazolin-4-one has a molecular weight of 161.16 .
Scientific Research Applications
Anticancer Activity
6-Amino-3H-quinazolin-4-one derivatives have been designed and synthesized as histone deacetylase 6 (HDAC6) inhibitors . These compounds have shown potent antiproliferative activity in several tumor cell lines . For instance, one of the compounds tested against cancer cell lines showed significant activity against the MCF-7 line, exhibiting cell-cycle arrest in the G2 phase, as well as promoting apoptosis .
Antimicrobial Activity
6-Amino-3H-quinazolin-4-one has been synthesized and evaluated for its antibacterial and antifungal activities . The results indicated that 6-nitro-3H-quinazolin-4-one exhibited remarkable antibacterial activity against Bacillus subtilis, Staphylococcus aureus, and Escherichia coli bacterial strains .
Anti-anxiety and Antidepressant Properties
Quinazolin-4(3H)-ones, including 6-Amino-3H-quinazolin-4-one, are used as anti-anxiety and antidepressant agents .
Anticonvulsant Activity
Quinazolin-4(3H)-ones have been reported to possess anticonvulsant properties .
Anti-inflammatory Activity
Quinazolin-4(3H)-ones are known to exhibit anti-inflammatory activity .
Antihypertensive Activity
Quinazolin-4(3H)-one derivatives have been reported to show antihypertensive activity .
Safety And Hazards
properties
IUPAC Name |
6-amino-3H-quinazolin-4-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O/c9-5-1-2-7-6(3-5)8(12)11-4-10-7/h1-4H,9H2,(H,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAIZCACENPZNCN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1N)C(=O)NC=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40318959 | |
Record name | 6-Amino-3H-quinazolin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40318959 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Amino-3H-quinazolin-4-one | |
CAS RN |
17329-31-6 | |
Record name | 6-Amino-4(3H)-quinazolinone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=17329-31-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 338202 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017329316 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 17329-31-6 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=338202 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 6-Amino-3H-quinazolin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40318959 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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